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Compound of Interest

Compound Name: Ethanol-d5

Cat. No.: B126515 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

attention to safety protocols is paramount. The proper disposal of chemical waste, such as

Ethanol-d5, is a critical component of laboratory safety and regulatory compliance. This guide

provides essential, step-by-step instructions for the safe and legal disposal of Ethanol-d5,

ensuring the protection of both laboratory personnel and the environment.

Ethanol-d5, a deuterated form of ethanol, is a flammable liquid and must be treated as a

hazardous waste.[1][2][3] Improper disposal, such as pouring it down the drain, is not only a

safety hazard but also illegal.[1][2][4][5] Adherence to these procedures will help your institution

maintain a safe and compliant research environment.

Key Properties and Hazards of Ethanol-d5
Understanding the properties of Ethanol-d5 is the first step in handling it safely. Below is a

summary of its key characteristics.
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Property Value

Chemical Formula C2HD5O

Synonyms Ethyl-d5 alcohol, CD3CD2OH

Appearance Liquid

Boiling Point 78-79 °C

Flash Point 9-13 °C (closed cup)[6]

Density 0.871 g/mL at 25 °C[7][8]

Hazards
Highly flammable liquid and vapor[9][10],

Causes serious eye irritation[9]

Step-by-Step Disposal Protocol for Ethanol-d5
Follow these procedures to ensure the safe handling and disposal of Ethanol-d5 waste in your

laboratory.

1. Personal Protective Equipment (PPE): Before handling Ethanol-d5 waste, ensure you are

wearing the appropriate PPE:

Safety goggles or a face shield to protect from splashes.[4][6][11]

Chemical-resistant gloves (e.g., nitrile).[4][11][12]

A flame-resistant lab coat.[4]

2. Waste Collection:

Designated Waste Container: Use a dedicated, properly labeled hazardous waste container

for all Ethanol-d5 waste.[1][2][12] The container should be made of a material compatible

with ethanol and have a secure, tight-fitting cap to prevent leaks and evaporation.[1]

Labeling: Immediately affix a hazardous waste tag to the container as soon as the first drop

of waste is added.[1][12] The label must clearly identify the contents as "Hazardous Waste,"

list "Ethanol-d5," and indicate the associated hazards (e.g., "Flammable").
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Segregation of Waste: Do not mix Ethanol-d5 waste with other incompatible chemical

wastes, such as oxidizing agents (e.g., nitric acid), to prevent dangerous reactions.[1][2][4]

3. Waste Storage:

Storage Location: Store the sealed waste container in a cool, well-ventilated area designated

for flammable liquid waste.[1][2][6] This area should be away from heat, sparks, open flames,

and any other potential ignition sources.[1][6][9][10][13]

Secondary Containment: It is best practice to store the waste container within secondary

containment to catch any potential leaks.[1]

Quantity and Time Limits: Be aware of your institution's and local regulations regarding the

maximum quantity of hazardous waste that can be accumulated and the maximum time it

can be stored on-site (often 90 days).[1][12][14]

4. Arranging for Disposal:

Licensed Waste Contractor: Ethanol-d5 waste must be disposed of through a licensed

hazardous waste disposal company.[5][10] Your institution's Environmental Health & Safety

(EH&S) department will have established procedures for this.[11][12]

Requesting Pickup: Follow your institution's protocol for requesting a hazardous waste

pickup. This typically involves submitting a chemical collection request form.[11][15]

5. Spill and Emergency Procedures:

Small Spills: For small spills, absorb the liquid with an inert material (e.g., sand, vermiculite,

or absorbent pads).[4][12][16] Collect the contaminated absorbent material and place it in a

sealed, labeled hazardous waste container for disposal.[11][12][16]

Large Spills: In the event of a large spill, evacuate the area immediately and notify your

institution's emergency response team or EH&S.[4][11][12]

Ethanol-d5 Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Ethanol-d5.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b126515?utm_src=pdf-body
https://ethanolimpacts.weebly.com/proper-waste-disposal.html
https://collectandrecycle.com/chemical-waste-disposal/ethanol/
https://ehs.stanford.edu/wp-content/uploads/19-157_Ethanol-Fact-Sheet_Final.pdf
https://ethanolimpacts.weebly.com/proper-waste-disposal.html
https://collectandrecycle.com/chemical-waste-disposal/ethanol/
https://www.chemicalbook.com/msds/ethanol-d5.htm
https://ethanolimpacts.weebly.com/proper-waste-disposal.html
https://www.chemicalbook.com/msds/ethanol-d5.htm
https://www.chemos.de/import/data/msds/GB_en/64-17-5-A0000146-GB-en.pdf
https://www.airgas.com/msds/001114.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACRA995~~PDF~~MTR~~CLP1~~EN~~2023-10-12%2006:09:46~~Ethanol~~
https://ethanolimpacts.weebly.com/proper-waste-disposal.html
https://ethanolimpacts.weebly.com/proper-waste-disposal.html
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Ethanol.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/extremely.html
https://www.benchchem.com/product/b126515?utm_src=pdf-body
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.airgas.com/msds/001114.pdf
https://faculty.washington.edu/slkeller/safety/ethanol.doc
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Ethanol.pdf
https://faculty.washington.edu/slkeller/safety/ethanol.doc
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://ehs.stanford.edu/wp-content/uploads/19-157_Ethanol-Fact-Sheet_Final.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Ethanol.pdf
https://us.evocdn.io/dealer/1168/content/media/Content_Pages/sds-library/EthanolSDS.pdf
https://faculty.washington.edu/slkeller/safety/ethanol.doc
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Ethanol.pdf
https://us.evocdn.io/dealer/1168/content/media/Content_Pages/sds-library/EthanolSDS.pdf
https://ehs.stanford.edu/wp-content/uploads/19-157_Ethanol-Fact-Sheet_Final.pdf
https://faculty.washington.edu/slkeller/safety/ethanol.doc
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Ethanol.pdf
https://www.benchchem.com/product/b126515?utm_src=pdf-body
https://www.benchchem.com/product/b126515?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Collection

Handling & Storage

Final Disposal

Spill Response

Generate
Ethanol-d5 Waste

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Spill Occurs

Select Labeled, Compatible
Hazardous Waste Container

Collect Waste in
Designated Container

Segregate from
Incompatible Wastes

Securely Seal Container

Store in Cool, Ventilated Area
Away from Ignition Sources

Contact Environmental
Health & Safety (EH&S)

Arrange for Pickup by
Licensed Waste Contractor

Waste Properly Disposed

Small or Large Spill?

Absorb with Inert Material
& Collect as Waste

Small

Evacuate Area &
Contact Emergency Response

Large

Click to download full resolution via product page

Ethanol-d5 Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b126515?utm_src=pdf-body-img
https://www.benchchem.com/product/b126515?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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